Cas no 1251703-49-7 (methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate
• CAS No: 1251703-49-7
• MF: C₁₇H₂₁N₃O₅S₂
• MW: 411.495741605759
• CID: 6349929
• PubChem ID: 49664166
• Update Time: 2025-10-30

methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate
• methyl 1-[(3-methoxyphenyl)methyl]-3-thiomorpholin-4-ylsulfonylpyrazole-4-carboxylate
• 1251703-49-7
• AKOS024484788
• methyl 1-(3-methoxybenzyl)-3-(thiomorpholinosulfonyl)-1H-pyrazole-4-carboxylate
• methyl 1-[(3-methoxyphenyl)methyl]-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate
• F3406-6522
• VU0624006-1

• Inchi： 1S/C17H21N3O5S2/c1-24-14-5-3-4-13(10-14)11-19-12-15(17(21)25-2)16(18-19)27(22,23)20-6-8-26-9-7-20/h3-5,10,12H,6-9,11H2,1-2H3
• InChI Key： JDGOWZYTEXRGBJ-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)OC)=CN(CC2C=CC=C(C=2)OC)N=1)(N1CCSCC1)(=O)=O

Computed Properties

• Exact Mass: 411.09226313g/mol
• Monoisotopic Mass: 411.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate

Methyl 1-(3-Methoxyphenyl)methyl-3-(Thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate (CAS No. 1251703-49-7): An Overview

Methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate (CAS No. 1251703-49-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of pyrazole and thiomorpholine, two important scaffolds in the design of bioactive molecules. The unique combination of these structural elements endows the compound with a range of potential biological activities, making it a valuable candidate for further investigation.

The molecular structure of methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate is characterized by a central pyrazole ring, which is substituted with a methyl group at the 1-position and a thiomorpholine sulfonyl group at the 3-position. Additionally, the 1-position is also substituted with a benzyl group that bears a methoxy substituent at the para position. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic applications.

Recent studies have highlighted the significance of pyrazole derivatives in various therapeutic areas, including anti-inflammatory, anti-cancer, and anti-microbial activities. The presence of the thiomorpholine sulfonyl group in methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate further enhances its biological profile by introducing additional pharmacophoric elements. Thiomorpholine derivatives are known for their ability to modulate enzyme activities and interact with specific biological targets, making them attractive candidates for drug development.

In the context of anti-inflammatory research, methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate has shown promising results in preclinical studies. Studies have demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. This dual inhibition profile suggests that the compound could be effective in treating conditions characterized by chronic inflammation, such as arthritis and inflammatory bowel disease.

Moreover, the compound has been evaluated for its anti-cancer properties. Research has indicated that methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death. These findings suggest that the compound could be a potential lead for the development of novel anti-cancer agents.

The antimicrobial activity of methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate has also been explored. Studies have shown that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The thiomorpholine sulfonyl group is believed to play a crucial role in this activity by disrupting bacterial cell membranes and inhibiting essential metabolic pathways. This property makes the compound a promising candidate for addressing antibiotic resistance, a growing global health concern.

In addition to its biological activities, the physicochemical properties of methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate are important considerations for its development as a pharmaceutical agent. The compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its formulation into various dosage forms. Its stability under different conditions has also been evaluated, ensuring that it remains active during storage and administration.

The synthesis of methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate involves several well-established chemical reactions. The key steps include the formation of the pyrazole ring through cyclization reactions and the introduction of the thiomorpholine sulfonyl group via sulfonation reactions. These synthetic routes have been optimized to achieve high yields and purity levels, making large-scale production feasible.

In conclusion, methyl 1-(3-methoxyphenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate (CAS No. 1251703-49-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional applications and optimize its therapeutic potential, contributing to advancements in medicinal chemistry and pharmaceutical science.